Cas no 25438-37-3 (2-Phenyl-2-(trimethylsilyl)oxyacetonitrile (90%))

2-Phenyl-2-(trimethylsilyl)oxyacetonitrile (90%) Properties

Names and Identifiers

• alpha-(Trimethylsilyloxy)phenylacetonitrile
• 1-(TRIMETHYLSILOXY)PHENYLACETONITRILE
• 2-phenyl-2-(trimethylsilyloxy)acetonitrile
• 2-phenyl-2-(trimethylsilyloxy)ethanenitrile
• 2-phenyl-2-trimethylsiloxyethanenitrile
• 553042_ALDRICH
• A-(Trimethylsilyloxy)phenylacetonitrile
• AC1LCRLC
• Acetonitrile, 2-phenyl-2-trimethylsilyloxy-
• I14-49282
• PhCHCN(OTMS)
• phenyl[(trimethylsilyl)-oxy]aceto-nitrile
• Phenyl-trimethylsilanyloxy-acetonitrile
• SureCN3295316
• 2-phenyl-2-trimethylsilyloxyacetonitrile
• Mandelonitrile, TMS derivative
• 2-PHENYL-2-[(TRIMETHYLSILYL)OXY]ACETONITRILE
• 2-Phenyl-2-((trimethylsilyl)oxy)acetonitrile
• (Trimethylsiloxy)phenylacetonitrile
• (R)-(Trimethylsiloxy)phenylacetonitrile
• 2-(Trimethylsiloxy)-2-p
• G30666
• SCHEMBL3295316
• o-trimethylsilylmandelonitrile
• alpha-(Trimethylsilyloxy)phenylacetonitrile, 97%
• ALPHA-(TRIMETHYLSILYLOXY)PHENYLACETONIT&
• MFCD02295646
• CS-0234145
• alpha -(Trimethylsilyloxy)phenylacetonitrile
• DA-07642
• J-015993
• 2-(Trimethylsiloxy)-2-phenylacetonitrile
• EN300-138973
• 25438-37-3
• Phenyl[(trimethylsilyl)oxy]acetonitrile #
• DTXSID90345558
• 2-Phenyl-2-[(trimethylsilyl)oxy]acetonitrile (90%)
• AKOS011843931
• +Expand

• MDL： MFCD02295646
• InChIKey： DTAFQWDNWAXRLX-UHFFFAOYSA-N
• Inchi： 1S/C11H15NOSi/c1-14(2,3)13-11(9-12)10-7-5-4-6-8-10/h4-8,11H,1-3H3
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])OC([H])(C#N)C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 205.09235
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 205.092290636 g/mol
• Heavy Atom Count: 14
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33
• Molecular Weight: 205.33

Experimental Properties

• PSA: 33.02
• Refractive Index: 0.978
• Boiling Point: 91 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Density: 0.978 g/mL at 25 °C(lit.)